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Compound of Interest

N-Desmethylcarboxy Terbinafine-
dz

Cat. No.: B1140389

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Desmethylcarboxy Terbinafine-d7, a
deuterated metabolite of the antifungal drug Terbinafine. This document consolidates available
data on its chemical properties, safety information, metabolic origin, and analytical
methodologies.

Chemical and Physical Properties

N-Desmethylcarboxy Terbinafine-d7 is a stable isotope-labeled version of N-
Desmethylcarboxy Terbinafine, a known metabolite of Terbinafine.[1] The deuteration makes it
a valuable internal standard for pharmacokinetic and metabolic studies of Terbinafine.
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Property Value Source

(5E)-2,2-Dimethyl-7-[(1-

) naphthalenyl-d7-
Chemical Name ) [2]
methyl)amino]-5-hepten-3-

ynoic Acid
CAS Number 1185238-58-7 [2]
Molecular Formula C20H14D7NO2 [2]
Molecular Weight 314.43 g/mol [2]
Appearance Yellow Solid Pharmaffiliates

2-8°C Refrigerator, Under Inert N
Storage Pharmaffiliates
Atmosphere

Unlabelled CAS Number 99473-15-1 [1]

Safety Information

A specific Material Safety Data Sheet (MSDS) for N-Desmethylcarboxy Terbinafine-d7 is not
publicly available. However, safety data for the non-deuterated form, N-Desmethylcarboxy
Terbinafine, provides essential safety guidance. It is important to handle the deuterated
compound with the same precautions.

Hazard Identification:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:
May cause respiratory irritation.

Precautionary Measures:
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e P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

First Aid Measures:

« If inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

 In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

« |If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.

The toxicological properties of N-Desmethylcarboxy Terbinafine-d7 have not been fully
investigated.

Metabolic Pathway of Terbinafine

N-Desmethylcarboxy Terbinafine is a metabolite of Terbinafine, an antifungal agent that inhibits
squalene epoxidase, a key enzyme in fungal ergosterol biosynthesis. The metabolism of
Terbinafine is complex, involving multiple cytochrome P450 (CYP) enzymes. The formation of
N-Desmethylcarboxy Terbinafine occurs through N-demethylation of the parent drug.

Several CYP isoenzymes are involved in the metabolism of terbinafine, with major contributions
from CYP2C9, CYP1A2, CYP3A4, CYP2C8, and CYP2C19.[3] The N-demethylation pathway,
which leads to the formation of N-Desmethyl Terbinafine and subsequently N-
Desmethylcarboxy Terbinafine, is primarily mediated by CYP2C9, CYP2C8, and CYP1A2.[3]
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Metabolic pathway of Terbinafine to N-Desmethylcarboxy Terbinafine.

Experimental Protocols

Detailed experimental protocols for the specific synthesis of N-Desmethylcarboxy
Terbinafine-d7 are not readily available in the public domain. However, general synthetic
routes for Terbinafine and its derivatives have been described. The synthesis of the deuterated
metabolite would likely follow a similar pathway, incorporating a deuterated starting material.

A general approach to the synthesis of Terbinafine involves the coupling of N-methyl-1-
naphthalenemethanamine with (E)-1-bromo-6,6-dimethyl-2-hepten-4-yne.[4] For the synthesis
of N-Desmethylcarboxy Terbinafine-d7, a deuterated naphthalenemethylamine precursor
would be required.

General Analytical Workflow for Terbinafine and its Metabolites:

Analytical procedures for the determination of Terbinafine and its metabolites, including N-
Desmethylcarboxy Terbinafine, in biological matrices such as plasma and urine have been
developed.[5] These methods are crucial for pharmacokinetic and metabolism studies.
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General workflow for the analysis of Terbinafine metabolites.

A common method involves High-Performance Liquid Chromatography (HPLC) coupled with a
suitable detector. For plasma analysis, a protein precipitation step with methanol or sample
extraction with hexane can be employed.[5] For urine analysis, samples may require
deconjugation before injection into the HPLC system.[5] Detection is often carried out using UV
or mass spectrometry (MS), with the latter being particularly useful for deuterated standards
like N-Desmethylcarboxy Terbinafine-d7 due to its mass difference from the endogenous
metabolite.

Toxicological Information

Specific toxicological data, such as LD50 values, for N-Desmethylcarboxy Terbinafine or its
deuterated form are not available. The safety information provided is based on the GHS
classification of the non-deuterated compound. As with any chemical, it should be handled by
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trained personnel in a well-ventilated laboratory setting, using appropriate personal protective
equipment.

Biological Activity

N-Desmethylcarboxy Terbinafine is a metabolite of Terbinafine and is generally considered to
be inactive as an antifungal agent.[6] Its primary significance is in the study of Terbinafine's
metabolism and pharmacokinetics, where the deuterated form serves as an essential tool for
accurate quantification. There is no current evidence to suggest its involvement in specific
signaling pathways beyond being a product of the metabolic breakdown of Terbinafine.

Disclaimer: This document is intended for informational purposes only and does not constitute
a formal Material Safety Data Sheet (MSDS). Researchers should always consult the latest
safety information from the supplier before handling this compound and perform their own risk
assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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